Cas no 214201-64-6 (9-(2-Bromoethyl)-6-chloro-9H-purin-2-amine)

• Product Name: 9-(2-Bromoethyl)-6-chloro-9H-purin-2-amine
• CAS No: 214201-64-6
• MF: C₇H₇BrClN₅
• MW: 276.520978212357
• CID: 1036512
• PubChem ID: 15374493
• Update Time: 2025-05-21

9-(2-Bromoethyl)-6-chloro-9H-purin-2-amine Chemical and Physical Properties

Names and Identifiers

• 9-(2-Bromoethyl)-6-chloro-9H-purin-2-amine
• 9-(2-bromoethyl)-6-chloropurin-2-amine
• A924554
• DB-342119
• DTXSID00572131
• Famciclovir Stg-I (9-(2-Bromoethyl)-6-chloro-9H-purin-2- amine)
• 214201-64-6
• SCHEMBL2916205

• Inchi： 1S/C7H7BrClN5/c8-1-2-14-3-11-4-5(9)12-7(10)13-6(4)14/h3H,1-2H2,(H2,10,12,13)
• InChI Key： ZTCCWFRLVUFEBT-UHFFFAOYSA-N
• SMILES： BrCCN1C=NC2=C(N=C(N)N=C12)Cl

Computed Properties

• Exact Mass: 274.95700
• Monoisotopic Mass: 274.95734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 70.35000
• LogP: 1.38690

9-(2-Bromoethyl)-6-chloro-9H-purin-2-amine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 9-(2-Bromoethyl)-6-chloro-9H-purin-2-amine

9-(2-Bromoethyl)-6-chloro-9H-purin-2-amine (CAS No. 214201-64-6): A Comprehensive Overview

The compound 9-(2-Bromoethyl)-6-chloro-9H-purin-2-amine, identified by the CAS registry number CAS No. 214201-64-6, is a synthetic organic compound with significant potential in various scientific and industrial applications. This compound belongs to the purine class of heterocyclic compounds, which are well-known for their biological activity and structural versatility. The molecule incorporates a purine ring system with specific substituents: a bromoethyl group at position 9 and a chlorine atom at position 6, along with an amine group at position 2. These functional groups contribute to the compound's unique chemical properties and reactivity.

Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like 9-(2-Bromoethyl)-6-chloro-9H-purin-2-amine. Researchers have employed advanced methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These techniques not only enhance yield but also improve the purity of the final product, making it suitable for high-quality research and development applications.

The structural features of 9-(2-Bromoethyl)-6-chloro-9H-purin-2-amine make it an attractive candidate for exploring its biological activity. Studies have shown that purine derivatives often exhibit potent pharmacological effects, including anti-inflammatory, antiviral, and anticancer activities. For instance, investigations into the compound's interaction with cellular pathways have revealed its potential as a modulator of key enzymes involved in inflammatory responses. This suggests that it could serve as a lead compound for developing novel therapeutic agents targeting chronic inflammatory diseases.

In addition to its biological applications, the compound has garnered attention in materials science due to its ability to form stable coordination complexes. Research has demonstrated that 9-(2-Bromoethyl)-6-chloro-9H-purin-2-amine can act as a ligand in metalloorganic frameworks (MOFs), enhancing their stability and functionality. This property opens new avenues for its use in catalysis, gas storage, and sensing technologies.

The synthesis of CAS No. 214201-64-6 involves a multi-step process that requires careful control of reaction conditions to ensure optimal outcomes. Key steps include the bromination of an ethyl group and the subsequent substitution reactions that introduce the chlorine atom and amine group into the purine framework. The use of modern analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, has been instrumental in confirming the compound's structure and purity.

From an environmental perspective, understanding the fate and transport of compounds like 9-(2-Bromoethyl)-6-chloro-9H-purin-2-amie is crucial for assessing their potential impact on ecosystems. Recent studies have focused on evaluating its biodegradation pathways under various environmental conditions. These findings highlight the importance of sustainable practices in chemical manufacturing to minimize ecological risks.

In conclusion, 9-(2-Bromoethyl)-6-chloro-9H-purin-2-amie, or CAS No. 214201-64-, represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological research, positions it as a valuable tool for innovation in pharmacology, materials science, and environmental studies.